N-(2,5-dimethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19N3O4S2/c1-24-13-6-4-12(5-7-13)18-21-19(28-22-18)27-11-17(23)20-15-10-14(25-2)8-9-16(15)26-3/h4-10H,11H2,1-3H3,(H,20,23)
• InChI Key: GXRFBNQSUZRCGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NSC(=N2)SCC(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C19H19N3O4S2
• Molecular Weight: 417.5 g/mol
• CAS No.: 864922-39-4

Description

“N-(2,5-dimethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide” is a complex organic compound. It contains a thiadiazole ring, which is a type of heterocyclic compound. The compound also contains several methoxy groups and an acetamide group.

Scientific Research Applications

Chemical Synthesis and Derivatives

N-(2,5-dimethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is a compound that can be related to the synthesis of various chemical derivatives, which have applications in medicinal chemistry and material science. For instance, thiadiazole derivatives, similar to the mentioned compound, have been synthesized for their potential biological activities. The synthesis of such compounds involves techniques like carbodiimide condensation, which is a key method in the preparation of amide derivatives from carboxylic acids and amines. These compounds are characterized using methods such as IR, NMR, and elemental analyses to confirm their structure (Yu et al., 2014).

Biological Activities

Compounds structurally related to this compound have been evaluated for various biological activities. For example, thiadiazole and benzothiazole derivatives have shown potential as anticancer agents. Their synthesis often involves the incorporation of pharmacophoric groups that are essential for their activity against cancer cell lines. These compounds are tested in vitro against human tumor cell lines, and their activities are compared to standard drugs (Yurttaş et al., 2015).

Antioxidant and Anti-inflammatory Properties

Some derivatives of thiadiazole, similar to the structure of the compound , have been synthesized and screened for antioxidant and anti-inflammatory properties. These studies are crucial for the development of new therapeutic agents that can mitigate oxidative stress and inflammation, which are underlying factors in many chronic diseases. The evaluation of these properties is typically conducted using various in vitro assays to assess the compounds' ability to scavenge free radicals and inhibit inflammatory processes (Koppireddi et al., 2013).

Material Science Applications

Thiazole and thiadiazole derivatives, akin to this compound, have applications in material science, particularly in the development of conducting polymers. These polymers exhibit unique optoelectronic properties, making them suitable for various technological applications, including organic electronics and sensors. The synthesis of these polymers involves electrochemical polymerization techniques, and their properties are characterized using methods such as UV-Vis spectroscopy and cyclic voltammetry (Camurlu & Guven, 2015).